2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile
Overview
Description
2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile, also known as 2-BF3CN, is an important organic compound used in a wide range of scientific research applications. It is a colorless liquid with a melting point of -30 °C and a boiling point of 101 °C. It is soluble in organic solvents such as ether and benzene and is relatively stable in air. 2-BF3CN has been used in various synthetic organic chemistry applications, such as in the synthesis of organic compounds, in organic synthesis, in the synthesis of pharmaceuticals, and in the synthesis of polymers materials.
Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group is a common structural motif in many biologically active molecules . It often enhances the effect of medicine in terms of chemical and metabolic stability, lipophilicity, and binding selectivity . Therefore, 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile could potentially be used in the synthesis of new pharmaceutical compounds.
Agrochemical Applications
Similar to its pharmaceutical applications, the trifluoromethyl group is also prevalent in agrochemical compounds . The unique properties of this group can enhance the effectiveness of pesticides, herbicides, and other agrochemicals.
Photoredox Catalysis
Trifluoromethyl groups have been successfully utilized in C–F bond activation in a CF3 group, including anionic SN2’-type substitution, cationic SN1’-type substitution, ipso-substitution, and defluorinative functionalization with transition metals or photoredox catalysts . This makes 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile a potential candidate for use in photoredox catalysis .
Synthesis of Fluorine-Containing Compounds
Fluorine-containing compounds significantly affect pharmaceutical growth, making up more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) . 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile, with its fluorine atoms, could be used in the synthesis of these compounds.
5. Reference Compound in Electron Affinity Determination 3-(Trifluoromethyl)benzonitrile was used as a reference compound in the determination of the electron affinity of 1,3,5,7-cyclooctatetraene (COT) . Given the structural similarity, 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile could potentially serve a similar role.
Development of New Methodologies
The development of new methodologies for efficient and selective introduction of CF3 groups into diverse skeletons has become an active topic in synthetic chemistry . 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile could be used in the development of these new methodologies.
Mechanism of Action
Target of Action
Similar compounds such as 2-fluoro-6-(trifluoromethyl)benzonitrile have been used as reagents in the synthesis of quinolinecarboxamides for the treatment of autoimmune disorders
Biochemical Pathways
Given its potential use in the synthesis of quinolinecarboxamides , it may be involved in pathways related to immune response
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with its targets . .
properties
IUPAC Name |
2-bromo-6-fluoro-3-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrF4N/c9-7-4(3-14)6(10)2-1-5(7)8(11,12)13/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGYPGCILKULCQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)Br)C#N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrF4N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile | |
CAS RN |
2091606-83-4 |
Source
|
| Record name | 2-Bromo-6-fluoro-3-(trifluoromethyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2783167.png)
![4,7,8-Trimethyl-2-(2-oxopropyl)-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione](/img/structure/B2783168.png)
![2-methyl-N-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide](/img/structure/B2783169.png)
![N-[2-(2-methoxyphenyl)ethyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide](/img/structure/B2783173.png)
![2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide](/img/structure/B2783175.png)
![2-(4-Chlorobenzyl)-4-[(2,4-dichlorobenzyl)sulfanyl]quinazoline](/img/structure/B2783178.png)
![3-(4-chlorophenyl)-8-methoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline](/img/structure/B2783180.png)
![8-(3-Methoxybenzoyl)-4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane](/img/structure/B2783181.png)